In this paper, we develop stability analysis, including inverse inequality, L2 norm equivalence and interpolation error estimates, for divergence free conforming virtual elements in arbitrary dimension. A local energy projector based on the local Stokes problem is suggested, which commutes with the divergence operator. After defining a discrete bilinear form and a stabilization involving only the boundary degrees of freedom (DoF) and parts of the interior DoF, a new divergence free conforming virtual element method is advanced for the Brinkman problem, which can be reduced to a simpler method due to the divergence free discrete velocity. An optimal convergence rate is derived for the discrete method. Furthermore, we achieve a uniform half convergence rate of the discrete method in consideration of the boundary layer phenomenon. Finally, some numerical results are provided to validate the convergence of the discrete method.

This paper aims to develop numerical approximations of the Keller–Segel equations that mimic at the discrete level the lower bounds and the energy law of the continuous problem. We solve these equations for two unknowns: the organism (or cell) density, which is a positive variable, and the chemoattractant density, which is a non-negative variable. We propose two algorithms, which combine a stabilized finite element method and a semi-implicit time integration. The stabilization consists of a nonlinear artificial diffusion that employs a graph-Laplacian operator and a shock detector that localizes local extrema. As a result, both algorithms turn out to be nonlinear and can generate cell and chemoattractant numerical densities fulfilling lower bounds. However, the first algorithm requires a suitable constraint between the space and time discrete parameters, whereas the second one does not. We design the latter to attain a discrete energy law on acute meshes. We report some numerical experiments to validate the theoretical results on blowup and nonblowup phenomena. In the blowup setting, we identify a locking phenomenon that relates the L∞(Ω)-norm to the L1(Ω)-norm limiting the growth of the singularity when supported on a macroelement.

In this paper, we consider the one-phase Stefan problem with surface tension, set in a two-dimensional strip-like geometry, with periodic boundary conditions respect to the horizontal direction x1∈�. We prove that the system is locally null-controllable in any positive time, by means of a control supported within an arbitrary open and non-empty subset. We proceed by a linear test and duality, but quickly find that the linearized system is not symmetric and the adjoint has a dynamic coupling between the two states through the (fixed) boundary. Hence, motivated by a Fourier decomposition with respect to x1, we consider a family of one-dimensional systems and prove observability results which are uniform with respect to the Fourier frequency parameter. The latter results are also novel, as we compute the full spectrum of the underlying operator for the nonzero Fourier modes. The zeroth mode system, on the other hand, is seen as a controllability problem for the linear heat equation with a finite-dimensional constraint. The complete observability of the adjoint is derived by using a Lebeau–Robbiano strategy, and the local controllability of the nonlinear system is then shown by combining an adaptation of the source term method introduced in [Y. Liu, T. Takahashi and M. Tucsnak, Single input controllability of a simplified fluid–structure interaction model, ESAIM Control Optim. Calc. Var. 19 (2013) 20–42] and a Banach fixed-point argument. Numerical experiments motivate several challenging open problems, foraying even beyond the specific setting we deal with herein.

In this paper, we study the stability, accuracy and convergence behavior of various numerical schemes for phase-field modeling through a simple ODE model. Both theoretical analysis and numerical experiments are carried out on this ODE model to demonstrate the limitation of most numerical schemes that have been used in practice. One main conclusion is that the first-order fully implicit scheme is the only robust algorithm for phase-field simulations while all other schemes (that have been analyzed) may have convergence issue if the time step size is not exceedingly small. More specifically, by rigorous analysis in most cases, we have the following conclusions:(i)The first-order fully implicit scheme converges to the correct steady state solution for all time step sizes. In the case of multiple solutions, one of the solution branches always converges to the correct steady state solution.(ii)The first-order convex splitting scheme, which is equivalent to the first-order fully implicit scheme with a different time scaling, always converges to the correct steady state solution but may seriously lack numerical accuracy for transient solutions.(iii)For the second-order fully implicit and convex splitting schemes, for any time step size δt>0, there exists an initial condition u0, with |u0|>1, such that the numerical solution converges to the wrong steady state solution.(iv)For |u0|≤1, all second-order schemes studied in this paper converge to the correct steady state solution although severe numerical oscillations occur for most of them if the time step size is not sufficiently small.(v)An unconditionally energy-stable scheme (such as the modified Crank–Nicolson scheme) is not necessarily better than a conditionally energy-stable scheme (such as the Crank–Nicolson scheme).Most, if not all, of the above conclusions are expected to be true for more general Allen–Cahn and other phase-field models.

We continue our study [R. Aylwin, C. Jerez-Hanckes, C. Schwab and J. Zech, Domain uncertainty quantification in computational electromagnetics, SIAM/ASA J. Uncertain. Quant.8 (2020) 301–341] of the numerical approximation of time-harmonic electromagnetic fields for the Maxwell lossy cavity problem for uncertain geometries. We adopt the same affine-parametric shape parametrization framework, mapping the physical domains to a nominal polygonal domain with piecewise smooth maps. The regularity of the pullback solutions on the nominal domain is characterized in piecewise Sobolev spaces. We prove error convergence rates and optimize the algorithmic steering of parameters for edge-element discretizations in the nominal domain combined with: (a) multilevel Monte Carlo sampling, and (b) multilevel, sparse-grid quadrature for computing the expectation of the solutions with respect to uncertain domain ensembles. In addition, we analyze sparse-grid interpolation to compute surrogates of the domain-to-solution mappings. All calculations are performed on the polyhedral nominal domain, which enables the use of standard simplicial finite element meshes. We provide a rigorous fully discrete error analysis and show, in all cases, that dimension-independent algebraic convergence is achieved. For the multilevel sparse-grid quadrature methods, we prove higher order convergence rates free from the so-called curse of dimensionality. Numerical experiments confirm our theoretical results and verify the superiority of the sparse-grid methods.

Knowledge spillovers occur when a firm researches a new technology and that technology is adapted or adopted by another firm, resulting in a social value of the technology that is larger than the initially predicted private value. As a result, firms systematically under-invest in research compared with the socially optimal investment strategy. Understanding the level of under-investment, as well as policies to correct it, is an area of active economic research. In this paper, we develop a new model of spillovers, taking inspiration from the available microeconomic data. The model developed is a mean field game model, which allows for heterogeneity in the productivity of a firm and allows for a novel approach to describing sector-level spillovers. The model is constructed from a network of interacting firms, whose connections represent knowledge transfers. We prove existence and uniqueness of solutions to the model, and we conduct some initial simulations to understand how indirect spillovers contribute to the productivity of a sector.

We present a four-field virtual element discretization for the time-dependent resistive magnetohydrodynamics equations in three space dimensions, focusing on the semi-discrete formulation. The proposed method employs general polyhedral meshes and guarantees velocity and magnetic fields that are divergence free up to machine precision. We provide a full convergence analysis under suitable regularity assumptions, which is validated by some numerical tests.

The strong asymptotic stabilization of 3D hyperbolic dynamics is achieved by a damped 2D elastic structure. The model is a Neumann wave-type equation with low regularity coupling conditions given in terms of a nonlinear von Karman plate. This problem is motivated by the elimination of aeroelastic instability (sustained oscillations of bridges, airfoils, etc.) in engineering applications. Empirical observations indicate that the subsonic wave-plate system converges to equilibria. Classical approaches which decouple the plate and wave dynamics have fallen short. Here, we operate on the model as it appears in the engineering literature with no regularization and achieve stabilization by microlocalizing the Neumann boundary data for the wave equation (given through the plate dynamics). We observe a compensation by the plate dynamics precisely where the regularity of the 3D Neumann wave is compromised (in the characteristic sector).

In this work, we prove the convergence of residual distribution (RD) schemes to dissipative weak solutions of the Euler equations. We need to guarantee that the RD schemes are fulfilling the underlying structure preserving methods properties such as positivity of density and internal energy. Consequently, the RD schemes lead to a consistent and stable approximation of the Euler equations. Our result can be seen as a generalization of the Lax–Richtmyer equivalence theorem to nonlinear problems that consistency plus stability is equivalent to convergence.

This preface describes motivational aspects related to a special issue focusing on “analysis of complex chemotaxis models”, and briefly discusses the contributions provided by the six papers contained therein.